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Compound of Interest

Compound Name: DNSAH-15N2

Cat. No.: B12379759

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
DNSAH-15N2 (3,5-Dinitrosalicylhydrazide-15N2). The following procedures are designed to
ensure the safety of laboratory personnel and compliance with environmental regulations. This
guidance is intended for researchers, scientists, and drug development professionals familiar
with handling chemical reagents.

DNSAH-15N2 is the 15N isotopically labeled form of 3,5-Dinitrosalicylhydrazide (DNSAH). For
the purposes of chemical reactivity and disposal, it should be treated with the same
precautions as its non-labeled counterpart. DNSAH is a metabolite of the veterinary drug
nifursol and belongs to the dinitrophenol class of compounds. Safety data sheets for the parent
compound, 3,5-dinitrosalicylic acid, indicate that it is harmful if swallowed, causes skin irritation,
and can cause serious eye damage.

Essential Safety Precautions and Personal
Protective Equipment (PPE)

Before handling DNSAH-15N2 for disposal, ensure that all appropriate safety measures are in
place.
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Personal Protective Equipment (PPE) Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Nitrile gloves.

Body Protection Laboratory coat.

Use in a well-ventilated area or chemical fume

Respiratory Protection
hood.

Step-by-Step Disposal Procedure

All waste containing DNSAH-15N2 must be treated as hazardous waste. Do not dispose of this
chemical down the drain.

o Waste Collection:

o Collect waste DNSAH-15N2, including any contaminated materials (e.g., pipette tips,
weighing boats, gloves), in a designated and clearly labeled hazardous waste container.

o The container must be made of a material compatible with the chemical and have a
secure, tight-fitting lid.

o Labeling:

o Label the hazardous waste container with "Hazardous Waste" and the full chemical name:
"3,5-Dinitrosalicylhydrazide-15N2".

o Include the approximate concentration and quantity of the waste.
o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

» Disposal:
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o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Follow all local, state, and federal regulations for hazardous waste disposal.
Spill Management
In the event of a spill, follow these procedures:
o Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.
» Control Ignition Sources: Remove all sources of ignition.

o Containment: Use an absorbent, non-combustible material (e.g., sand, vermiculite) to
contain the spill.

o Collection: Carefully collect the absorbed material and place it in a labeled hazardous waste
container.

» Decontamination: Clean the spill area with an appropriate solvent or detergent and collect
the cleaning materials as hazardous waste.

~hemical and Physical F s S

Property Value

IUPAC Name 2-hydroxy-3,5-dinitro(15N)benzohydrazide
Molecular Formula C7HeN4Os (with 1°N isotopes)

Synonyms 3,5-Dinitrosalicylhydrazide-15N2, DNSAH-15N2
Primary Hazards Irritant

Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of DNSAH-15N2.
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Figure 1. DNSAH-15N2 Disposal Workflow
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Figure 1. DNSAH-15N2 Disposal Workflow
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This guide is intended to provide a clear and actionable procedure for the safe disposal of
DNSAH-15N2. Always consult your institution's specific safety protocols and your local
regulations. By adhering to these guidelines, you contribute to a safer laboratory environment
and ensure responsible chemical waste management.

 To cite this document: BenchChem. [Proper Disposal of DNSAH-15N2: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379759#dnsah-15n2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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